2-[3-(4-Methylphenyl)-4-oxospiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-2-yl]sulfanylacetonitrile
2-[3-(4-Methylphenyl)-4-oxospiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-2-yl]sulfanylacetonitrile
Brand Name:
Vulcanchem
CAS No.:
289711-78-0
VCID:
VC0458513
InChI:
InChI=1S/C26H25N3OS/c1-18-9-11-20(12-10-18)29-24(30)22-23(28-25(29)31-16-15-27)21-8-4-3-7-19(21)17-26(22)13-5-2-6-14-26/h3-4,7-12H,2,5-6,13-14,16-17H2,1H3
SMILES:
CC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCCC5)N=C2SCC#N
Molecular Formula:
C26H25N3OS
Molecular Weight:
427.6g/mol
2-[3-(4-Methylphenyl)-4-oxospiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-2-yl]sulfanylacetonitrile
CAS No.: 289711-78-0
Main Products
VCID: VC0458513
Molecular Formula: C26H25N3OS
Molecular Weight: 427.6g/mol
![2-[3-(4-Methylphenyl)-4-oxospiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-2-yl]sulfanylacetonitrile - 289711-78-0](/images/no_structure.jpg)
| CAS No. | 289711-78-0 |
|---|---|
| Product Name | 2-[3-(4-Methylphenyl)-4-oxospiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-2-yl]sulfanylacetonitrile |
| Molecular Formula | C26H25N3OS |
| Molecular Weight | 427.6g/mol |
| IUPAC Name | 2-[3-(4-methylphenyl)-4-oxospiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-2-yl]sulfanylacetonitrile |
| Standard InChI | InChI=1S/C26H25N3OS/c1-18-9-11-20(12-10-18)29-24(30)22-23(28-25(29)31-16-15-27)21-8-4-3-7-19(21)17-26(22)13-5-2-6-14-26/h3-4,7-12H,2,5-6,13-14,16-17H2,1H3 |
| Standard InChIKey | FZULDKKSHIFTIT-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCCC5)N=C2SCC#N |
| Canonical SMILES | CC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCCC5)N=C2SCC#N |
| PubChem Compound | 1770532 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume